[4-(Oxolan-2-ylmethylcarbamoyl)phenyl] propanoate

• IUPAC Name: [4-(oxolan-2-ylmethylcarbamoyl)phenyl] propanoate
• InChI: InChI=1S/C15H19NO4/c1-2-14(17)20-12-7-5-11(6-8-12)15(18)16-10-13-4-3-9-19-13/h5-8,13H,2-4,9-10H2,1H3,(H,16,18)
• InChI Key: IWXZXGRCLPJHNH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NCC2CCCO2
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

[4-(Oxolan-2-ylmethylcarbamoyl)phenyl] propanoate is an organic compound that features a phenyl ring substituted with an oxolan-2-ylmethylcarbamoyl group and a propanoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(Oxolan-2-ylmethylcarbamoyl)phenyl] propanoate typically involves the reaction of 4-aminophenyl propanoate with oxolan-2-ylmethyl isocyanate under controlled conditions. The reaction is carried out in an inert atmosphere, often using a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and reactant concentrations can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

[4-(Oxolan-2-ylmethylcarbamoyl)phenyl] propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions with reagents such as halogens or nitrating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Halogens (e.g., chlorine or bromine) in the presence of a Lewis acid catalyst, or nitrating agents like nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or nitrated derivatives of the original compound.

Scientific Research Applications

[4-(Oxolan-2-ylmethylcarbamoyl)phenyl] propanoate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or as a precursor for biologically active compounds.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of [4-(Oxolan-2-ylmethylcarbamoyl)phenyl] propanoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved can vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: An aniline derivative with two chlorine atoms, used in the production of dyes and herbicides.

Cycloalkanes: Saturated hydrocarbons with a ring structure, used as solvents and intermediates in organic synthesis.

Oxazole Derivatives: Heterocyclic compounds with a wide range of biological activities.

Uniqueness

[4-(Oxolan-2-ylmethylcarbamoyl)phenyl] propanoate is unique due to its specific structural features, which confer distinct chemical and biological properties